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Compound of Interest

Compound Name: Tantalum pentachloride

Cat. No.: B1210314 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical information on Tantalum Pentachloride (TaCl₅),

focusing on its Chemical Abstracts Service (CAS) number and comprehensive safety data. This

document is intended to serve as an essential resource for professionals working with this

compound, offering a consolidated overview of its properties, hazards, and handling

procedures to ensure laboratory safety and proper usage.

Chemical Identification
Tantalum Pentachloride is an inorganic compound that serves as a common precursor in

tantalum chemistry.[1] It is a white to pale yellow crystalline powder, highly sensitive to

moisture.[2][3]

Identifier Value

Chemical Name Tantalum(V) Chloride

Synonyms Tantalum Pentachloride, Pentachlorotantalum

CAS Number 7721-01-9[1][2][4][5]

Molecular Formula TaCl₅[2][4][6]

Physicochemical Properties
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Understanding the physical and chemical properties of Tantalum Pentachloride is

fundamental to its safe handling and application in research.

Property Value

Molecular Weight 358.21 g/mol [2][4][6]

Appearance
White to off-white or pale yellow crystalline

powder[2][3]

Density 3.68 g/cm³[1][2][4]

Melting Point 216 - 221 °C (421 - 430 °F)[2][4][6]

Boiling Point 242 °C (468 °F)[2][6]

Solubility
Reacts with water. Soluble in ethanol and ether.

[1][3]

Sensitivity Highly sensitive to air and moisture.[1][4]

Safety and Hazard Information
Tantalum Pentachloride is a hazardous substance that requires strict safety protocols. It is

corrosive and reacts with water to produce hydrochloric acid.[3]

GHS Hazard Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication.

Hazard Class Category

Acute Toxicity, Oral Category 4[7]

Skin Corrosion Category 1B[7]

Serious Eye Damage Category 1

Specific target organ toxicity — Single exposure Category 3 (Respiratory tract irritation)
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Hazard Statements and Pictograms
Code Statement

H302 Harmful if swallowed[7][8][9]

H314
Causes severe skin burns and eye damage[7][8]

[9]

H335 May cause respiratory irritation[8][9]

GHS Pictograms:

Corrosion

Exclamation Mark

The following diagram illustrates the relationship between the hazardous nature of Tantalum
Pentachloride and the necessary safety precautions.
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Hazards of Tantalum Pentachloride

Required Personal Protective Equipment (PPE)

Safe Handling Protocols

H302

Harmful if Swallowed Chemical Resistant Gloves

Flame-Resistant Lab Coat

H314

Causes Severe Skin Burns & Eye Damage Splash Goggles & Face Shield

H335

May Cause Respiratory Irritation
Respiratory Protection

Reacts Violently with Water

Handle Under Inert Atmosphere

Store in a Cool, Dry, Well-Ventilated Area

Use in Fume Hood or Glove Box Dispose as Hazardous Waste

Click to download full resolution via product page

Hazard and Precaution Relationship for TaCl₅

Experimental Protocols: Safe Handling and Storage
Due to its reactivity, particularly with moisture, specific protocols must be followed when

handling Tantalum Pentachloride.

Engineering Controls
Ventilation: All work with Tantalum Pentachloride must be conducted in a certified chemical

fume hood or a glove box to avoid inhalation of dust and fumes.[10]
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Atmosphere: Due to its high sensitivity to moisture, handling under an inert atmosphere (e.g.,

argon or nitrogen) is crucial to prevent hydrolysis.[1][10]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory to prevent contact and exposure.

PPE Item Specification

Eye/Face Protection Chemical safety goggles and a face shield.[7][8]

Skin Protection

Chemical-resistant gloves (e.g., nitrile), a fully

buttoned flame-resistant lab coat, and closed-

toe shoes.[7][8]

Respiratory Protection
If not handled in a fume hood or glovebox, a

NIOSH-approved respirator is necessary.[6]

Handling and Storage Procedures
Handling: Avoid creating dust.[7] Use spark-proof tools and ensure adequate ventilation. Do

not eat, drink, or smoke in the work area.[8] Wash hands thoroughly after handling.[6]

Storage: Store in a cool, dry, and well-ventilated place.[8] The container must be kept tightly

closed and, ideally, stored under an inert gas.[1][8] Store away from incompatible materials

such as strong oxidizing agents and moisture.[6]

First Aid and Emergency Procedures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush with plenty of water for at

least 15 minutes, occasionally lifting the upper

and lower eyelids. Seek immediate medical

attention.[6][7]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[6][8]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Seek immediate medical

attention.[6][8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6][8]

Spill and Disposal:

In case of a spill, evacuate the area. Wear appropriate PPE and use a dry method (e.g., sand)

to clean up the spill. Avoid generating dust.[7] Dispose of Tantalum Pentachloride and its

containers as hazardous waste in accordance with local, state, and federal regulations.[6][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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